Cas no 27432-41-3 (3-Hexanone,4-(2-methoxyphenyl)-)

27432-41-3 structure
Product name:3-Hexanone,4-(2-methoxyphenyl)-
3-Hexanone,4-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanone,4-(2-methoxyphenyl)-
- 4-(2-methoxyphenyl)hexan-3-one
- 4-(o-Methoxyphenyl)-3-hexanon
- AC1L6N1H
- AC1Q5C3X
- AG-J-41524
- AR-1F5928
- CTK4F9681
- NSC66200
- NSC 66200
- DTXSID30290033
- 27432-41-3
- NSC-66200
-
- Inchi: InChI=1S/C13H18O2/c1-4-10(12(14)5-2)11-8-6-7-9-13(11)15-3/h6-10H,4-5H2,1-3H3
- InChI Key: OCQSAXNEJWUZAD-UHFFFAOYSA-N
- SMILES: COC1C=CC=CC=1C(CC)C(=O)CC
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.981
- Boiling Point: 298.4°Cat760mmHg
- Flash Point: 119.3°C
- Refractive Index: 1.492
- PSA: 26.3
- LogP: 3.16790
3-Hexanone,4-(2-methoxyphenyl)- Related Literature
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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4. Book reviews
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
27432-41-3 (3-Hexanone,4-(2-methoxyphenyl)-) Related Products
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